3-Amino-1-(2-hydroxyethyl)piperidin-2-one hydrochloride

• IUPAC Name: 3-amino-1-(2-hydroxyethyl)piperidin-2-one;hydrochloride
• InChI: InChI=1S/C7H14N2O2.ClH/c8-6-2-1-3-9(4-5-10)7(6)11;/h6,10H,1-5,8H2;1H
• InChI Key: GHUOKBGGZIAYAS-UHFFFAOYSA-N
• Canonical SMILES: C1CC(C(=O)N(C1)CCO)N.Cl
• Molecular Formula: C7H15ClN2O2
• Molecular Weight: 194.66 g/mol

Description

“3-Amino-1-(2-hydroxyethyl)piperidin-2-one hydrochloride” is a compound that belongs to the class of piperidines. Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry. Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids.

Synthesis Analysis

The synthesis of piperidine derivatives, including “this compound”, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones. The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry.

Molecular Structure Analysis

The molecular structure of “this compound” is represented by the Inchi Code: 1S/C7H14N2O2.ClH/c8-6-2-1-3-9 (4-5-10)7 (6)11;/h6,10H,1-5,8H2;1H. This compound is a six-membered heterocycle including one nitrogen atom and five carbon atoms in the sp3-hybridized state.

Chemical Reactions Analysis

Piperidine-containing compounds, such as “this compound”, undergo various chemical reactions, including hydrogenation, cyclization, cycloaddition, annulation, and amination. These reactions are crucial in the synthesis and functionalization of piperidine derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of “this compound” include a molecular weight of 194.66. The compound is in oil form at room temperature.

Scientific Research Applications

Synthesis and Conformational Analysis

A comprehensive study focused on the synthesis and conformational analysis of substituted piperidines, including analogs of 3-hydroxypipecolic acid, was performed. The study highlighted the stereoselective synthesis approach and detailed the conformational dynamics of trans-piperidine intermediates, contributing significantly to the understanding of piperidine chemistry (Kim et al., 2007).

Pyridine Derivatives Synthesis

Researchers have developed innovative methods for the synthesis of pyridine derivatives, which are crucial in medicinal chemistry. This includes a simple method for synthesizing 3-(pyrrolidin-1-yl)piperidine, a compound of significant medicinal interest, and the synthesis of various pyridine derivatives with antimicrobial properties (Smaliy et al., 2011) (Patel et al., 2011).

Crystal and Molecular Structure

The molecular and crystal structure of 4-piperidinecarboxylic acid hydrochloride was elucidated using techniques like X-ray diffraction, calculations, and FTIR spectrum analysis. This study provides detailed insights into the geometric and intermolecular dynamics of piperidine derivatives (Szafran et al., 2007).

Synthesis of Paliperidone

A comprehensive synthesis pathway for Paliperidone, starting from 2-Amino-3-hydroxypyridine and progressing through multiple stages, was detailed, demonstrating the complexity and intricacy involved in synthesizing this pharmaceutical compound (Ji Ya-fei, 2010).

Safety and Hazards

The safety data sheet for “3-Amino-1-(2-hydroxyethyl)piperidin-2-one hydrochloride” indicates that it has a GHS07 pictogram, and the signal word is "Warning". For more detailed safety information, please refer to the Material Safety Data Sheet (MSDS).

Future Directions

The future directions for “3-Amino-1-(2-hydroxyethyl)piperidin-2-one hydrochloride” and other piperidine derivatives involve the discovery and biological evaluation of potential drugs containing the piperidine moiety. This includes the development of more efficient methods for the synthesis of substituted piperidines.